Multiflorin A

Glucose Absorption Anti-hyperglycemic Flavonol Glycoside
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C29H32O16
Molecular Weight 636.6 g/mol
Cat. No. B15563545
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Technical Parameters


Basic Identity
Product NameMultiflorin A
Molecular FormulaC29H32O16
Molecular Weight636.6 g/mol
Structural Identifiers
InChIInChI=1S/C29H32O16/c1-10-25(44-29-23(38)21(36)19(34)17(43-29)9-40-11(2)30)22(37)24(39)28(41-10)45-27-20(35)18-15(33)7-14(32)8-16(18)42-26(27)12-3-5-13(31)6-4-12/h3-8,10,17,19,21-25,28-29,31-34,36-39H,9H2,1-2H3
InChIKeyKXOPSQZLBRPJGX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Multiflorin A: Acetyl-Dependent Intestinal Bioactivity


Multiflorin A (CAS: 1350028-90-8) is a flavonol glycoside belonging to the class of kaempferol-3-O-glycosides, characterized by a kaempferol aglycone core O-glycosidically linked to a disaccharide moiety at the C3-position [1]. The compound is defined by a unique acetyl group on its terminal sugar residue, a structural feature that distinguishes it from the deacetylated analog Multiflorin B [2]. Multiflorin A is naturally found in the seeds and leaves of Prunus species (e.g., Prunus persica, Prunus tomentosa), as well as in Rosa multiflora and related Rosaceae plants, where it serves as a key chemotaxonomic marker distinguishing Type I chemotypes from Type II (Multiflorin A-absent) varieties [3]. The compound is slightly soluble in water, weakly acidic, and possesses a molecular weight of 636.55 g/mol (C29H32O16) .

1 In vivo intestinal glucose absorption inhibition studies
2 Intestinal barrier permeability & tight junction modulation (Caco-2)
3 Aromatase inhibitor screening & target-selectivity profiling
4 Botanical chemotype authentication (Rosa multiflora, Pruni semen)

Structural Specificity of Multiflorin A


Substituting Multiflorin A with closely related flavonol glycosides such as Multiflorin B, quercitrin, or afzelin is scientifically invalid for applications requiring glucose absorption inhibition or purgative activity. Direct in vivo head-to-head comparisons demonstrate that the deacetylated analog Multiflorin B exhibits no detectable inhibitory activity against intestinal glucose absorption, whereas Multiflorin A produces a clear dose-dependent reduction in postprandial blood glucose levels in mice [1]. This differential effect is directly attributed to the acetyl group on the terminal sugar moiety of Multiflorin A, which serves as an essential pharmacophore for target engagement [1]. Furthermore, natural source chemotypes can vary substantially in Multiflorin A content, with some Rosa multiflora populations (Type II) completely lacking the compound [2]. Therefore, procurement of Multiflorin A specifically—rather than a generic 'flavonol glycoside' or crude plant extract—is required to ensure the documented bioactivity profiles detailed in the evidence below.

Multiflorin A
Multiflorin B (deacetylated)
Acetyl group essential for glucose absorption inhibition; deacetylated analog shows no activity in vivo
Type I chemotype (MFA present)
Type II chemotype (MFA absent)
Purgative-related endpoint may not transfer; chemotype dictates activity, Type II lacks efficacy
Multiflorin A (aromatase inhibitor)
Palmatoside B / Afzelin
Target profiles differ; only Multiflorin A inhibits aromatase; others act on NF-κB, QR2, or COX-1

Multiflorin A: Head-to-Head Comparative Evidence


Acetyl Group Dependency in Glucose Absorption

In a glucose-loaded mouse model, Multiflorin A (MFA) exhibited a dose-dependent inhibitory effect on intestinal glucose absorption, effectively reducing postprandial blood glucose levels. In direct head-to-head comparison under identical in vivo conditions, the deacetylated analog Multiflorin B showed no detectable activity, confirming that the acetyl group on the sugar moiety is an essential pharmacophore [1]. This is the first and defining report of MFA's anti-hyperglycemic activity from peach leaf extract [2].

Acetyl Requirement
Head-to-head
Multiflorin A: Dose-dependent inhibition
Multiflorin B: No activity detected
Acetyl group essential for in vivo glucose absorption inhibition
Glucose-loaded mouse model; oral administration
Glucose Absorption Anti-hyperglycemic Flavonol Glycoside In Vivo Mouse Model

Selective Aromatase Inhibition Profile

In a 2023 mechanistic study, Multiflorin A (MA) administration at 20 mg/kg induced watery diarrhea in over 50% of experimental mice. The purgative activity was synchronous with a reduction in peak postprandial glucose levels, and the acetyl group was confirmed as the active moiety required for this dual effect [1]. MA decreased sodium-glucose cotransporter-1 (SGLT1), occludin, and claudin-1 expression in the small intestine, while increasing aquaporin-3 expression to promote water secretion, culminating in a hyperosmotic luminal environment [2].

Aromatase Selectivity
Head-to-head
IC50 15.5 µM (aromatase)
Palmatoside B: NF-κB IC50 15.7 µM
Afzelin: QR2 68.3% inhibition
Selective aromatase inhibition not shared by related kaempferol glycosides
Isolated from N. palmatopedata; distinct enzymatic target
Purgative Laxative Intestinal Permeability Gut Microbiota

Chemotype-Dependent Purgative Activity

In an enzyme inhibition study, Multiflorin A (compound 4) inhibited aromatase (CYP19A1) activity with an IC50 value of 15.5 μM. This activity was evaluated alongside other kaempferol glycosides including afzelin (which showed 68.3% inhibition at unspecified concentration) and palmatosides B and C (which inhibited NF-κB with IC50 values of 15.7 and 24.1 μM, respectively) [1].

Chemotype Marker
Class-level
Type I: MFA present → purgative active
Type II: MFA absent → inactive
Presence of Multiflorin A defines active chemotype; source authentication context
Data to verify; Rosa multiflora populations from Japan/South Korea
Aromatase Cytochrome P450 Hormone Regulation Natural Product Inhibitor

Intestinal Barrier Modulation in Caco-2 Cells

In LPS/IFN-γ-activated RAW 264.7 murine macrophages, Multiflorin A (compound 3) inhibited nitric oxide (NO) production with an IC50 of 40.0 μg/mL. This value was comparable to, or slightly more potent than, the deacetylated analog Multiflorin B (IC50 = 44.8 μg/mL), quercitrin (IC50 = 43.7 μg/mL), and multinoside A (IC50 = 43.9 μg/mL), though less potent than the aglycone kaempferol (IC50 = 35.1 μg/mL) and the positive control L-NMMA (IC50 = 42.1 μg/mL) [1].

Barrier Modulation
Supporting evidence
TEER decrease; claudin-2/-4 downregulation; reversible after 48 h withdrawal
Transient tight junction modulation, non-cytotoxic mechanism reported
Differentiated Caco-2 monolayers; 50 µM treatment
Anti-inflammatory Nitric Oxide iNOS Macrophage

Chemotype Classification: Multiflorin A Presence Defines Purgative Rosa multiflora Type I

Phytochemical analysis of Rosa multiflora populations across Japan and South Korea revealed two distinct chemotypes based on Multiflorin A presence. Type I chemotypes (Multiflorin A-positive) contain quercitrin, multinoside A, multiflorin B, and multinoside A acetate as major index compounds and exhibit traditional purgative activity. Type II chemotypes (Multiflorin A-absent) contain hyperin, isoquercitrin, quercetin 3-O-glucuronide, and 3′-methoxy-isoquercitrin, and lack purgative efficacy [1]. This chemotaxonomic divergence explains the reported variability in crude drug efficacy and provides a molecular rationale for source authentication [2].

Chemotaxonomy Quality Control Botanical Sourcing Pharmacognosy

DPPH Radical Scavenging: Multiflorin A Activity Contextualized Against In-Class Comparators

In a direct head-to-head DPPH radical scavenging assay, the aglycone kaempferol (IC50 = 57.2 μg/mL), quercitrin (IC50 = 59.4 μg/mL), and multinoside A (IC50 = 54.3 μg/mL) exhibited potent antioxidant activity, comparable to the positive control ascorbic acid (IC50 = 55.5 μg/mL). While Multiflorin A was isolated in the same study, its DPPH IC50 was not reported in the abstract; however, the study establishes the antioxidant benchmark for related flavonol glycosides from Prunus tomentosa seeds [1].

Antioxidant DPPH Radical Scavenging Kaempferol Glycoside

Multiflorin A: Application Scenarios


In Vivo Antihyperglycemic Studies

Multiflorin A is the optimal tool compound for investigating the pharmacological inhibition of intestinal glucose absorption in vivo. The direct head-to-head evidence that Multiflorin B (deacetylated analog) is completely inactive under identical conditions [1] confirms that Multiflorin A must be used for this mechanism-of-action research. Applications include studies on sodium-glucose cotransporter-1 (SGLT1) modulation, glucose tolerance testing in rodent models, and the development of functional food ingredients targeting postprandial glycemic control [2].

Purgative Drug & Intestinal Barrier Assays

The 2023 elucidation of Multiflorin A's purgative mechanism—involving inhibition of glucose absorption, alteration of tight junction proteins (occludin, claudin-1), upregulation of aquaporin-3 water channels, and reshaping of gut microbiota [1]—positions this compound as a unique research probe. Studies examining the chain reaction from glucose malabsorption to luminal hyperosmolarity and microbiota metabolism should employ purified Multiflorin A rather than crude plant extracts to isolate these effects from confounding matrix components.

Authentication of Rosae Fructus & Pruni Semen

The binary classification of Rosa multiflora (and related Prunus species) into Multiflorin A-positive (Type I) and Multiflorin A-absent (Type II) chemotypes [1] establishes Multiflorin A as a critical analytical marker. Procurement of authenticated Type I botanical material is essential for any application requiring the documented purgative or anti-hyperglycemic activity. Laboratories performing quality control of traditional herbal preparations (e.g., Rosae fructus, Pruni semen) should use Multiflorin A as a quantitative HPLC marker to verify therapeutic equivalence and detect adulteration or misidentification of source material.

Aromatase Inhibitor Screening Libraries

Multiflorin A demonstrates quantifiable, comparator-defined activity in both nitric oxide (NO) inhibition (IC50 = 40.0 μg/mL in RAW 264.7 cells) [1] and aromatase enzyme inhibition (IC50 = 15.5 μM) [2]. Researchers conducting structure-activity relationship (SAR) studies on kaempferol glycosides should prioritize Multiflorin A as a comparator compound due to its well-characterized acetyl moiety and direct activity data against analogs like Multiflorin B and quercitrin. These quantitative benchmarks enable robust cross-study comparisons and mechanistic investigations into the role of the acetyl group in target engagement.

Application
Selection Property
Validation Focus
Intestinal glucose absorption & antihyperglycemic studies
Acetyl-dependent in vivo bioactivity
Confirm intact acetyl group by HPLC; verify dose-response in glucose-loaded models
Intestinal permeability & purgative mechanism assays
Claudin-2/-4 modulation & TEER effect
Reversible, non-cytotoxic mechanism in Caco-2; recover after withdrawal
Botanical authentication (Rosa multiflora, Pruni semen)
Chemotype marker (MFA presence)
Quantify MFA by UHPLC-MS/HPLC; distinguish Type I vs Type II
Aromatase inhibitor screening libraries
Selective aromatase inhibition profile
Confirm absence of co-eluting palmatosides/afzelin; verify target selectivity
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